Cas no 72727-57-2 (1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester)
72727-57-2 structure
Product Name:1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester
CAS No:72727-57-2
MF:C13H24O4
MW:244.327264785767
CID:572257
PubChem ID:175122
Update Time:2025-04-19
1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester
- ethyl 2-(2-methyl-1,3-dioxolan-2-yl)heptanoate
- ethyl 2-methyl-alpha-pentyl-1,3-dioxolane-2-acetate
- 1,3-Dioxolane-2-acetic acid, 2-methyl-alpha-pentyl-, ethyl ester
- 2-(2-Methyl-1,3-dioxolan-2-yl)heptanoic acid, ethyl ester
- 1,3-Dioxolane-2-acetic acid, 2-methyl-.alpha.-pentyl-, ethyl ester
- DTXSID90888172
- EINECS 276-790-8
- 72727-57-2
- NS00062058
-
- Inchi: 1S/C13H24O4/c1-4-6-7-8-11(12(14)15-5-2)13(3)16-9-10-17-13/h11H,4-10H2,1-3H3
- InChI Key: AHEPPWIHINNDTF-UHFFFAOYSA-N
- SMILES: O1CCOC1(C)C(C(=O)OCC)CCCCC
Computed Properties
- Exact Mass: 244.167
- Monoisotopic Mass: 244.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.001
- Boiling Point: 296°C at 760 mmHg
- Flash Point: 123.6°C
- Refractive Index: 1.446
1,3-Dioxolane-2-aceticacid, 2-methyl-a-pentyl-,ethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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